Cas no 37172-61-5 (methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate)
37172-61-5 structure
Product Name:methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate
CAS No:37172-61-5
MF:C11H18O3
MW:198.258823871613
CID:323135
PubChem ID:3015902
Update Time:2025-04-19
methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate
- Methyl 2-butyl-3-oxocyclopentanecarboxylate
- methyl 2-butyl-3-oxocyclopentane-1-carboxylate
- NS00056909
- DTXSID00958370
- EINECS 253-381-2
- 37172-61-5
-
- Inchi: 1S/C11H18O3/c1-3-4-5-8-9(11(13)14-2)6-7-10(8)12/h8-9H,3-7H2,1-2H3
- InChI Key: ICIZBTGTSKEFDG-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(=O)OC)C1CCCC
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.025
- Boiling Point: 274.4°Cat760mmHg
- Flash Point: 115.4°C
- Refractive Index: 1.457
- PSA: 43.37
methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
37172-61-5 (methyl 2-butyl-3-oxo-cyclopentane-1-carboxylate) Related Products
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